2-{(E)-[(2-fluorophenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(2-fluorophenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C14H12FNO2/c1-18-13-8-4-5-10(14(13)17)9-16-12-7-3-2-6-11(12)15/h2-9,17H,1H3
• InChI Key: WBVLWPYDKQCDPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NC2=CC=CC=C2F
• Molecular Formula: C14H12FNO2
• Molecular Weight: 245.25 g/mol

Description

2-(E)-[(2-fluorophenyl)imino]methyl-6-methoxyphenol, or 2-FIMP, is an organofluorine compound that is widely used in scientific research. It is a synthetic derivative of phenol, and its structure and chemical properties make it an ideal compound for use in laboratory experiments.

Scientific Research Applications

Synthesis and Structural Characterization

Research has focused on the synthesis and structural characterization of 2-{(E)-[(2-fluorophenyl)imino]methyl}-6-methoxyphenol and its derivatives, exploring their crystalline structures, Hirshfeld surface analysis, and theoretical exploration through quantum chemical calculations. These compounds have demonstrated significant roles in nonlinear optical (NLO) applications due to their stability and intramolecular charge transfer properties, indicating potential for future technological applications (Ashfaq et al., 2022).

Spectroscopy and Density Functional Theory (DFT) Studies

Further studies have been conducted on the spectroscopic properties, crystal structure, and DFT calculations of these compounds, revealing insights into their intermolecular non-classical hydrogen bonds, geometrical parameters, and theoretical vibration frequencies. This research aids in understanding the molecular geometry and electronic properties, contributing to fields like optics and materials science (Alaşalvar et al., 2015).

Nonlinear Optical Properties and Charge Transfer

Investigations into the nonlinear optical properties and charge transfer mechanisms of these compounds have been conducted, highlighting their capabilities in intramolecular charge transfer and hyper-conjugation interactions. These findings suggest potential applications in the development of new materials for optical technologies (Güzel et al., 2020).

Fluoroionophores and Metal Recognition

Research into fluoroionophores based on 2-{(E)-[(2-fluorophenyl)imino]methyl}-6-methoxyphenol derivatives has demonstrated their ability to interact with various metal cations, specifically recognizing Zn+2 in organic and semi-aqueous solutions. This opens avenues for their use in cellular metal staining and bioimaging applications, enhancing our ability to study metal ions in biological systems (Hong et al., 2012).

Synthesis and Medicinal Chemistry

The compound and its derivatives have been explored for their synthesis and potential in medicinal chemistry, focusing on their structural elucidation and applications in drug discovery. This includes the exploration of their antibacterial and antioxidant activities, highlighting the potential for developing new therapeutic agents (Oloyede-Akinsulere et al., 2018).